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Compound of Interest

Compound Name: 1,2-Diethynylcyclohexanol

Cat. No.: B13690154

Get Quote

Chemical Identity & Structural Analysis

1,2-Diethynylcyclohexan-1-ol is a bifunctional alkyne-alcohol and a critical structural motif in the
synthesis of cyclic enediynes and conjugated polymers.[1] Unlike its mono-substituted analog
(1-ethynylcyclohexanol, CAS 78-27-3), this compound possesses two ethynyl groups on
adjacent carbons, with one sharing the position of the hydroxyl group.[1] This specific
arrangement (1,2-diethynyl) makes it a potent precursor for Bergman cyclization substrates.[1]

Core Identifiers
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Parameter Value

IUPAC Name 1,2-Diethynylcyclohexan-1-ol
CAS Number 437608-13-4

Molecular Formula C10H120

Molecular Weight 148.20 g/mol

SMILES OC1(CCCCcCi1c#C)CHC

Tertiary Alcohol (C1), Terminal Alkyne (C1),

Key Functional Groups .
Terminal Alkyne (C2)

Stereochemical Configuration

The molecule possesses two chiral centers at C1 and C2.

e Regiochemistry: C1 holds both the hydroxyl group and one ethynyl group. C2 holds the
second ethynyl group.

e Isomerism: Exists as cis- and trans- diastereomers based on the relative orientation of the
ethynyl groups.[1] The trans- isomer is often thermodynamically favored during synthesis but
the cis- arrangement is required for certain cyclization modes.[1]

Synthesis & Production Protocols

The synthesis of 1,2-diethynylcyclohexan-1-ol requires precise regiocontrol to install two alkyne
units on adjacent carbons.[1] The most robust pathway involves the nucleophilic addition of an
acetylide anion to a pre-functionalized ketone, specifically 2-ethynylcyclohexanone (often
protected as the trimethylsilyl derivative to prevent self-polymerization).

Retrosynthetic Analysis

The formation of the C1 quaternary center suggests a 1,2-addition of a metal-acetylide to a
ketone.[1] The C2 ethynyl group must be installed prior to this addition or via a ring-
opening/closing sequence.[1]
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Primary Synthetic Workflow (Step-by-Step)

Precursor: 2-((Trimethylsilyl)ethynyl)cyclohexanone (TMS-EC).[1]

e Preparation of Nucleophile (In-Situ):
o Reagents: Trimethylsilylacetylene (TMSA), n-Butyllithium (n-BuLi).[1]
o Conditions: THF, -78°C, inert atmosphere (Ar/N2).[1]

o Mechanism: Deprotonation of TMSA generates Lithium (trimethylsilyl)acetylide (Li-CC-
TMS).[1]

e Nucleophilic Addition:

o Protocol: Add the Li-CC-TMS solution dropwise to a solution of 2-
((trimethylsilyl)ethynyl)cyclohexanone in THF at -78°C.

o Causality: Low temperature is critical to favor the kinetic 1,2-addition over enolization or
thermodynamic equilibration.[1]

o Intermediate: Lithium alkoxide of 1,2-bis((trimethylsilyl)ethynyl)cyclohexan-1-ol.[1]
e Quench & Deprotection:
o Reagents: Saturated NH4ClI (quench), then K2COs/Methanol (deprotection).

o Process: The global desilylation removes the TMS groups from both alkyne termini,
yielding the free 1,2-diethynylcyclohexan-1-ol.[1]

Synthetic Pathway Diagram

1.LDA

2. TMS-F:I + Li-CC-TMS X K2CO03, M?OH 1 2-Diethyny| POCI3/ Py(idine )
crarrre | L5855 e | ] oo | acitd, WSO Gl
Y (CAS 437608-13-4) Y

Figure 1: Synthetic route to 1,2-Diethynylcyclohexan-1-ol and conversion to enediyne core.

Click to download full resolution via product page
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Caption: Stepwise synthesis from cyclohexanone derivatives involving acetylide addition and
subsequent deprotection.

Applications in Drug Development & Materials
Enediyne Antibiotic Research (Bergman Cyclization)

The 1,2-diethynyl motif is the structural prerequisite for the Bergman Cyclization, a reaction
used by natural enediyne antibiotics (e.g., Calicheamicin) to cleave DNA.

e Mechanism: Dehydration of 1,2-diethynylcyclohexan-1-ol yields 1,2-diethynylcyclohexene.[1]
Under thermal conditions, this "enediyne" undergoes cyclization to form a highly reactive 1,4-
benzyne diradical.[1]

o Therapeutic Relevance: These diradicals abstract hydrogen atoms from the sugar backbone
of DNA, causing double-strand breaks and apoptosis in cancer cells.

Conducting Polymers (Polydiacetylenes)

The compound serves as a monomer for topochemical polymerization. The proximity of the two
ethynyl groups allows for oxidative coupling (Glaser/Eglinton coupling) to form macrocycles or
linear conjugated polymers with semiconductor properties.

"Click" Chemistry Scaffolds

The presence of two terminal alkyne groups makes this molecule a valuable "linchpin” for
Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC).[1] It can be used to crosslink two
azide-functionalized biomolecules, creating rigid, cyclic linkers.[1]

Critical Differentiation (Avoid Confusion)

Researchers frequently confuse this compound with structurally related analogs.[1] Use the
table below to verify your target.
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Structure
Compound Name CAS Number Lo Key Use
Description
1,2- _
] OH at C1; Ethynyls at Enediyne precursor,
Diethynylcyclohexan- 437608-13-4 i
C1, C2.[1][2] crosslinker.
1-ol
Sedative
OH at C1; Ethynyl at ) N
1-Ethynylcyclohexanol  78-27-3 (Ethinamate), silicone
C1lonly.[1] S
inhibitor.
1,2- o
] OH at C1, C2; Chelation, rigid diol
Diethynylcyclohexane- 32166-46-4 ]
] Ethynyls at C1, C2.[1]  synthesis.
1,2-diol
1,2- Double bond C1-C2; Direct Bergman
] 21336-06-1 o
Diethynylcyclohexene Ethynyls at C1, C2.[1]  cyclization substrate.

Safety & Handling (MSDS Summary)

e Hazards: As a terminal alkyne with a hydroxyl group, the compound is potentially shock-
sensitive if metal acetylides (Cu, Ag) are formed. It is flammable and likely an irritant.

o Storage: Store at -20°C under inert gas (Argon). Terminal alkynes can undergo oxidative
polymerization if exposed to air/light for prolonged periods.

e Reactivity: Incompatible with strong oxidizing agents and heavy metals (forms explosive
acetylides).

References

e PubChem. (n.d.). 1-Ethynylcyclohexanol (Compound Summary). National Library of
Medicine. Retrieved from [Link](Note: Cited for structural comparison of the mono-analog).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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